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Compound of Interest

Compound Name: Madolin U

Cat. No.: B12386939

A comprehensive review of the available chemical and physical data for Madolin A, B, D, and I.
This guide addresses the initial request for information on "Madolin U," for which no public
data could be found, and instead provides a detailed summary of related compounds.

For the attention of: Researchers, scientists, and drug development professionals.

It is important to note that a thorough search for "Madolin U" did not yield any publicly available
scientific data. It is possible that this is a misnomer, an internal compound designation not yet
in the public domain, or a very recently discovered molecule. This guide, therefore, focuses on
the available information for other members of the Madolin family of natural products: Madolin
A, B, D, and I.

Chemical Structures and Physicochemical
Properties

The Madolin family of compounds are structurally related natural products. The following tables
summarize their key physicochemical properties based on available data.

Table 1: Chemical Identifiers for the Madolin Family
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Compound

IUPAC Name

Molecular Formula CAS Number

Madolin A

(1R,4R,6R,9E,11S)-4,
12,12-trimethyl-5-
oxatricyclo[9.1.0.04,¢]d
odec-9-ene-9-

carbaldehyde

C15H2202 205371-29-5[1]

Madolin B

(1R,4R,6R,9E,11S)-4,
12,12-Trimethyl-5-
oxatricyclo[9.1.0.04,¢]d
odec-9-ene-9-

carboxylic acid

Ci15H2203 Not Available

Madolin D

Acetic acid, C-
((1R,6R,7S,E)-4-
methyl-8-methylene-2-
0X0-3-
oxabicyclo[8.1.0]unde

c-4-en-7-yl) ester

C17H2204 Not Available

Madolin |

(8S,9S)-5-
methylidene-8-prop-1-
en-2-yl-10-
oxabicyclo[7.2.1]dode
c-1(12)-ene-4,11-
dione

C1sH180s3 265319-48-0

Table 2: Physicochemical Properties of the Madolin Family

Compound

Molecular Weight (
g/mol )

Monoisotopic Mass

Description
(Da)

Madolin A

234.33

234.161979940[1] A solid, white powder.

Madolin B

250.33

Not Available A solid, white powder.

Madolin D

290.35

Not Available A solid, white powder.

Madolin |

246.30

246.125594432 A solid, white powder.
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Biological Activity and Signaling Pathways

Currently, there is a significant lack of publicly available information regarding the biological
activities, mechanisms of action, and associated signaling pathways for Madolin A, B, D, and I.
While these compounds have been identified in plants such as Aristolochia mollissima and
Aristolochia kaempferi, their pharmacological profiles have not been extensively characterized
in the scientific literature.[1]

Due to the absence of experimental data on the biological effects of these specific Madolin
compounds, no signaling pathways or experimental workflows can be described or visualized.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of Madolin
A, B, D, and | are not readily available in the public domain. Further research would be required
to establish methodologies for studying these compounds.

Conclusion

The Madolin family of compounds, including Madolin A, B, D, and I, represent a group of
natural products with defined chemical structures but largely uncharacterized biological
activities. While the initial query for "Madolin U" could not be fulfilled, this guide provides a
consolidated summary of the existing chemical and physical data for related Madolin
compounds. The lack of information on their biological effects highlights a potential area for
future research and drug discovery efforts. Researchers interested in these molecules would
need to undertake foundational studies to elucidate their pharmacological properties and
potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Madolin Family of
Chemical Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386939#madolin-u-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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